![molecular formula C12H12BrNO4S B5727349 5-bromo-N-(2-furylmethyl)-2-methoxybenzenesulfonamide](/img/structure/B5727349.png)
5-bromo-N-(2-furylmethyl)-2-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Sulfonamides are a group of organic compounds sharing a common functional group with the structure R-SO2-NH2, where R is an aryl or alkyl group. They are known for their diverse chemical properties and applications, including medicinal chemistry, where they serve as the basis for several antibiotics.
Synthesis Analysis
The synthesis of sulfonamide derivatives typically involves the reaction of sulfonyl chlorides with amines. For example, related compounds such as N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides are synthesized by reacting 4-bromobenzenesulfonyl chloride with different amines, showcasing the versatility of sulfonamide chemistry in producing a wide range of derivatives (Riaz, 2020).
Molecular Structure Analysis
The molecular structure of sulfonamide derivatives is often characterized using spectroscopic techniques such as NMR and IR spectroscopy, providing detailed information on the molecular framework and functional groups' placement. For instance, tris(5-bromo-2-methoxyphenyl)bismuth bisbenzenesulfonate's crystal structure reveals a trigonal bipyramidal coordination around bismuth atoms, demonstrating the complex geometries that can be achieved with sulfonamide derivatives (Sharutin & Sharutina, 2016).
Chemical Reactions and Properties
Sulfonamide derivatives undergo various chemical reactions, including enzymatic inhibition, showcasing their potential in biomedical applications. For example, certain N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides exhibit significant enzyme inhibitory activity, highlighting the chemical reactivity and potential therapeutic uses of these compounds (Riaz, 2020).
properties
IUPAC Name |
5-bromo-N-(furan-2-ylmethyl)-2-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrNO4S/c1-17-11-5-4-9(13)7-12(11)19(15,16)14-8-10-3-2-6-18-10/h2-7,14H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LILVWCMXCHFXMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)S(=O)(=O)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(5-Bromo-2-methoxyphenyl)sulfonyl](2-furylmethyl)amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.